N-(2,6-diethylphenyl)-1-benzofuran-2-carboxamide

• IUPAC Name: N-(2,6-diethylphenyl)-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C19H19NO2/c1-3-13-9-7-10-14(4-2)18(13)20-19(21)17-12-15-8-5-6-11-16(15)22-17/h5-12H,3-4H2,1-2H3,(H,20,21)
• InChI Key: XPZBUVGPUCVZBC-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C(=CC=C1)CC)NC(=O)C2=CC3=CC=CC=C3O2
• Molecular Formula: C19H19NO2
• Molecular Weight: 293.4 g/mol

Description

• "N-(2,6-diethylphenyl)-1-benzofuran-2-carboxamide" is a chemical compound that has been explored in various scientific studies. It belongs to the class of benzofuran carboxamides and has been investigated for its potential biological activities and chemical properties.

Synthesis Analysis

• The synthesis of benzofuran-2-carboxamide derivatives involves reactions such as salicylaldehyde derivatives and ethyl bromoacetate, followed by hydrolysis and amidation processes (Abedinifar et al., 2018).
• Another approach includes the cyclocondensation reaction of various carbohydrazones with thioglycolic acid in DMF (Idrees, Kola, & Siddiqui, 2019).

Molecular Structure Analysis

• The molecular structure of related benzamide compounds has been characterized using spectroscopic methods like IR, NMR, and mass spectrometry, providing insights into the molecular configuration of such compounds (Mostafa et al., 2023).

Chemical Reactions and Properties

• Benzofuran carboxamides undergo various chemical reactions, including interactions with different chemical agents leading to the formation of novel compounds with potential biological activities. For instance, reactions involving N,N-diethyl compounds have been explored (Elferink & Bos, 2010).

Physical Properties Analysis

• The physical properties of benzofuran derivatives can be characterized using techniques like X-ray diffraction, which provides information about the crystalline structure and other physical characteristics (Arslan et al., 2007).

Chemical Properties Analysis

• The chemical properties of such compounds can be determined through various spectroscopic and computational methods. For example, studies have utilized density functional theory (DFT) to calculate properties like HOMO and LUMO energies, which are crucial for understanding the chemical reactivity and stability of the compounds (Demir et al., 2015).